Cas no 355137-87-0 (Ac-Ala-Amc)

Ac-Ala-Amc structure
Ac-Ala-Amc structure
Product Name:Ac-Ala-Amc
CAS No:355137-87-0
MF:C15H16N2O4
MW:288.298543930054
CID:303114
PubChem ID:7010724
Update Time:2025-04-19

Ac-Ala-Amc Chemical and Physical Properties

Names and Identifiers

    • Propanamide,2-(acetylamino)-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-, (2S)-
    • (S)-2-Acetamido-N-(4-methyl-2-oxo-2H-chromen-7-yl)propanamide
    • Ac-Ala-AMC
    • ACETYL-L-ALANINE 7-AMIDO-4-METHYLCOUMARIN
    • AC-ALANINE-AMC
    • N-ALPHA-ACETYL-L-ALANINE 7-AMIDO-4-METHYLCOUMARIN
    • CS-0451606
    • MFCD02259621
    • Propanamide,2-(acetylamino)-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-,(2S)-
    • DTXSID90426694
    • (2S)-2-acetamido-N-(4-methyl-2-oxochromen-7-yl)propanamide
    • AKOS025295216
    • 355137-87-0
    • FD21072
    • Ac-Ala-MCA
    • W-204221
    • (2S)-2-(acetylamino)-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-propanamide
    • DB-246899
    • Ac-Ala-Amc
    • Inchi: 1S/C15H16N2O4/c1-8-6-14(19)21-13-7-11(4-5-12(8)13)17-15(20)9(2)16-10(3)18/h4-7,9H,1-3H3,(H,16,18)(H,17,20)/t9-/m0/s1
    • InChI Key: JOAJYKBVKPNJQC-VIFPVBQESA-N
    • SMILES: O1C(C=C(C)C2C=CC(=CC1=2)NC([C@H](C)NC(C)=O)=O)=O

Computed Properties

  • Exact Mass: 288.11108
  • Monoisotopic Mass: 288.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 486
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 84.5Ų

Experimental Properties

  • PSA: 84.5
  • LogP: 2.02840

Ac-Ala-Amc Security Information

  • Storage Condition:-15°C

Ac-Ala-Amc Pricemore >>

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